Cas no 5996-14-5 (a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI))

• Product Name: a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI)
• CAS No: 5996-14-5
• MF: C₆H₁₅K₂O₁₁P
• MW: 372.347066164017
• CID: 376425
• PubChem ID: 2724389
• Update Time: 2025-05-19

a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI)
• ALPHA-D-GLUCOSE-1-PHOSPHATE DIPOTASSIUM SALT DIHYDRATE CELL CULTURE REAGENT
• α-D-GLUCOPYRANOSE 1-PHOSPHATE DIPOTASSIUM SALT HYDRATE
• A-D-GLUCOSE 1-PHOSPHATE DIPOTASSIUM*HYDR ATE
• ALPHA-D-GLUCOPYRANOSE 1-PHOSPHATE DIPOTASSIUM SALT HYDRATE
• CORI ESTER
• CORI ESTER DIPOTASSIUM SALT
• CORI ESTER DIPOTASSIUM SALT 2-HYDRATE
• CORI ESTER DIPOTASSIUM SALT HYDRATE
• CORI-ESTER DIPOTASSIUM SALT DIHYDRATE
• Cori-ester dipotassium salt,G-1-P-K2
• G-1-P-K2
• Glucopyranose,1-(dihydrogen phosphate), dipotassium salt, dihydrate, a-D- (8CI)
• alpha-D-Glucopyranose, 1-(dihydrogen phosphate), dipotassium salt, dihydrate
• alpha -D-Glucose 1-phosphate dipotassium salt
• Q27279806
• dipotassium;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate;dihydrate
• H9J4583698
• UNII-H9J4583698
• Potassium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl phosphate dihydrate
• .ALPHA.-GLUCOSE-1-PHOSPHATE DIPOTASSIUM DIHYDRATE
• .alpha.-D-Glucopyranose, 1-(dihydrogen phosphate), dipotassium salt, dihydrate
• alpha-Glucose-1-phosphate dipotassium dihydrate
• .ALPHA.-GLUCOSE-1-PHOSPHATE DIPOTASSIUM SALT DIHYDRATE [MI]
• 5996-14-5
• alpha-Glucose-1-phosphate dipotassium salt dihydrate [MI]
• dipotassium dihydrate (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl phosphate
• AKOS027382019
• a-D-Glucose-1-phosphate dipotassium salt hydrate
• alpha-D-Glucopyranose 1-phosphate
• G84778

• MDL： MFCD00149435
• Inchi： 1S/C6H13O9P.2K.2H2O/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;;;/h2-10H,1H2,(H2,11,12,13);;;2*1H2/q;2*+1;;/p-2/t2-,3-,4+,5-,6-;;;;/m1..../s1
• InChI Key： JXLMWHHJPUWTEV-QMKHLHGBSA-L
• SMILES： [K+].[K+].P(=O)([O-])([O-])O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.O.O

Computed Properties

• Exact Mass: 371.96300
• Monoisotopic Mass: 371.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 209 °C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water
• PSA: 190.84000
• LogP: -2.35660
• Merck: 13,4474
• Specific Rotation: D20 +78° (c = 4); 20549 +90° (c = 4)
• Solubility: dissolve in water

a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R10: flammable. R35:Can cause serious burns.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10-21
• Safety Term：S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI)

Comprehensive Overview of a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI) (CAS No. 5996-14-5)

The compound a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI), identified by its CAS No. 5996-14-5, is a biologically significant derivative of glucose. This potassium salt form of glucose-1-phosphate plays a pivotal role in carbohydrate metabolism and energy storage processes. Its unique chemical structure, featuring a dipotassium counterion and dihydrate crystallization, enhances its stability and solubility, making it invaluable in biochemical research and industrial applications.

In recent years, the demand for specialized carbohydrate derivatives like a-D-Glucopyranose, 1-(dihydrogenphosphate) has surged, driven by advancements in enzymology, glycobiology, and nutraceutical sciences. Researchers frequently inquire about its role in glycogen synthesis or its utility as a substrate for enzyme assays, reflecting its relevance in metabolic studies. The compound’s dihydrate form is particularly noted for its hygroscopic properties, a topic often explored in pharmaceutical formulation discussions.

From an industrial perspective, CAS No. 5996-14-5 is employed in the production of functional foods and dietary supplements, aligning with the global trend toward personalized nutrition. Its compatibility with biocatalytic processes also positions it as a green chemistry alternative, addressing sustainability concerns. Analytical techniques such as NMR spectroscopy and HPLC are commonly used to verify its purity, a critical factor for laboratories adhering to Good Manufacturing Practices (GMP).

The scientific community continues to investigate the potential of dipotassium salts like this compound in drug delivery systems, leveraging their ionic properties for enhanced bioavailability. Furthermore, its application in cell culture media underscores its importance in biotechnology, particularly in stem cell research and vaccine development. These interdisciplinary uses highlight its versatility beyond traditional biochemical roles.

In summary, a-D-Glucopyranose, 1-(dihydrogenphosphate), dipotassium salt, dihydrate (9CI) (CAS No. 5996-14-5) bridges fundamental research and industrial innovation. Its multifaceted applications—from metabolic pathways to sustainable manufacturing—make it a compound of enduring interest in both academic and commercial spheres. As research evolves, its role in emerging fields like precision medicine and synthetic biology is poised to expand further.